3-[(2E)-2-(1,3-benzodioxol-5-ylmethylidene)hydrazinyl]-6-methyl-1,2,4-triazin-5-ol

• Molecular Formula: C12H11N5O3
• Molecular Weight: 273.25 g/mol
• IUPAC Name: 3-[(2E)-2-(1,3-benzodioxol-5-ylmethylidene)hydrazinyl]-6-methyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C12H11N5O3/c1-7-11(18)14-12(17-15-7)16-13-5-8-2-3-9-10(4-8)20-6-19-9/h2-5H,6H2,1H3,(H2,14,16,17,18)/b13-5+
• InChI Key: CCIYHUHUBSGVPC-WLRTZDKTSA-N
• Isomeric SMILES: CC1=NN=C(NC1=O)N/N=C/C2=CC3=C(C=C2)OCO3
• Canonical SMILES: CC1=NN=C(NC1=O)NN=CC2=CC3=C(C=C2)OCO3

Description

3-[(2E)-2-[(2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]HYDRAZIN-1-YL]-6-METHYL-4,5-DIHYDRO-1,2,4-TRIAZIN-5-ONE is a complex organic compound with a unique structure that includes a benzodioxole moiety and a triazine ring

Preparation Methods

The synthesis of 3-[(2E)-2-[(2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]HYDRAZIN-1-YL]-6-METHYL-4,5-DIHYDRO-1,2,4-TRIAZIN-5-ONE typically involves the condensation of appropriate hydrazine derivatives with benzodioxole-containing aldehydes or ketones under controlled conditions. The reaction conditions often include the use of solvents like ethanol or methanol and may require catalysts to facilitate the reaction. Industrial production methods may involve optimization of these synthetic routes to enhance yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups on the benzodioxole or triazine rings are replaced with other groups using appropriate reagents and conditions.

Scientific Research Applications

3-[(2E)-2-[(2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]HYDRAZIN-1-YL]-6-METHYL-4,5-DIHYDRO-1,2,4-TRIAZIN-5-ONE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the development of new compounds with potential biological activity.

Biology: The compound is studied for its potential as a bioactive molecule with applications in drug discovery and development.

Medicine: Research is ongoing to explore its potential therapeutic effects, including its use as an antimicrobial or anticancer agent.

Industry: It may be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar compounds include other benzodioxole-containing molecules and triazine derivatives. Compared to these compounds, 3-[(2E)-2-[(2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]HYDRAZIN-1-YL]-6-METHYL-4,5-DIHYDRO-1,2,4-TRIAZIN-5-ONE is unique due to its specific combination of functional groups and structural features, which may confer distinct chemical and biological properties.